Cas no 695-97-6 (PHENOL, 4-MERCAPTO-3-METHYL-)

• Product Name: PHENOL, 4-MERCAPTO-3-METHYL-
• CAS No: 695-97-6
• MF: C₇H₈OS
• MW: 140.202820777893
• CID: 3485371
• PubChem ID: 10219478
• Update Time: 2025-04-21

PHENOL, 4-MERCAPTO-3-METHYL- Chemical and Physical Properties

Names and Identifiers

• PHENOL, 4-MERCAPTO-3-METHYL-
• GMLJPYJTJXEGAE-UHFFFAOYSA-N
• 695-97-6
• 4-mercapto-3-methyl-phenol
• 4-mercapto-3-methylphenol
• SCHEMBL926862
• 3-methyl-4-mercaptophenol
• DTXSID501312532

• Inchi： 1S/C7H8OS/c1-5-4-6(8)2-3-7(5)9/h2-4,8-9H,1H3
• InChI Key： GMLJPYJTJXEGAE-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(S)C(C)=C1

Computed Properties

• Exact Mass: 140.02958605Da
• Monoisotopic Mass: 140.02958605Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.2Ų